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Compound of Interest

6-(5-Chloro-2-

Compound Name:
methoxyphenyl)nicotinaldehyde

Cat. No.: B12051934

Get Quote

Executive Summary & Chemical Identity

Compound Name: 6-(5-Chloro-2-methoxyphenyl)pyridine-3-carbaldehyde Common Reference:

6-(5-Chloro-2-methoxyphenyl)nicotinaldehyde Role: Key Pharmacophore / Synthetic
Intermediate Molecular Formula: C13H10CINO2 Molecular Weight: 247.68 g/mol

This compound represents a "privileged scaffold"—a biaryl system constructed via cross-
coupling. Its characterization requires a multi-modal approach to confirm the regiochemistry of
the aryl-aryl bond and the integrity of the aldehyde handle, which is prone to oxidation (to
carboxylic acid) or reduction (to alcohol).

Physicochemical Profile
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Property Specification |/ Description

Appearance Off-white to pale yellow crystalline solid.[1]

Soluble in DMSO, DMF, DCM, and Chloroform.
Solubility [1] Sparingly soluble in Methanol. Insoluble in
Water.

Typical range for biaryl aldehydes: 90°C —

Melting Point ) ]
130°C (Determine via DSC).

LogP (Calc) ~3.2 (Lipophilic).

Synthetic Pathway & Process Impurities

To understand the impurity profile, one must understand the genesis of the molecule. The
standard synthesis involves a Suzuki-Miyaura cross-coupling between 6-chloronicotinaldehyde
and (5-chloro-2-methoxyphenyl)boronic acid.

Reaction Scheme & Impurity Logic

The following diagram illustrates the synthesis and the critical impurities that must be monitored

during characterization.
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Figure 1: Synthetic pathway and potential process-related impurities.

Spectroscopic Characterization

This section details the expected spectral signatures. The combination of 1H NMR and MS is

the primary tool for structure confirmation.

Nuclear Magnetic Resonance (1H NMR)

Solvent: DMSO-des or CDCIs (CDCls is preferred for sharper aldehyde signals). Frequency: 400
MHz or higher.

The spectrum is distinct due to the deshielded pyridine protons and the characteristic methoxy

singlet.
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Proton . o ) Assighment
. Shift (0 ppm)* Multiplicity Integration .

Position Logic

Characteristic
) aldehyde;

-CHO 10.10 Singlet 1H ) )
diagnostic for
oxidation state.
Most deshielded

Py-H2 9.05 Singlet (d) 1H aromatic; ortho
to N and CHO.

Doublet of Coupling with

Py-H4 8.20 1H

Doublets Py-H5.
Ortho to the aryl

Py-H5 7.95 Doublet 1H ] )
ring connection.
Ortho to

Ph-Hé' 7.80 Doublet 1H connection; meta
to OMe.

Para to
Doublet of .
Ph-H4' 7.45 1H connection; meta
Doublets
to Cl.
Ortho to OMe;

Ph-H3' 7.05 Doublet 1H shielded by
oxygen donation.
Strong singlet;

) confirms

-OCHs 3.85 Singlet 3H

presence of

methoxy group.

Note: Shifts are estimated based on chemometric principles for CDCls.

Mass Spectrometry (LC-MS)

lonization Mode: Electrospray lonization (ESI), Positive Mode [M+H]*.
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e Parent lon: m/z 248.05 (for 3°Cl).

 Isotope Pattern: The molecule contains one chlorine atom.
o Expect a characteristic 3:1 ratio between the M (3>Cl) and M+2 (3’Cl) peaks.
o M+H: 248.05
o M+H+2: 250.05

o Absence of this pattern indicates dehalogenation (Impurity A).

Infrared Spectroscopy (FT-IR)
e C=0 Stretch: ~1690-1710 cm~* (Strong, Aldehyde).

e C-H Stretch (Aldehyde): ~2750 & 2850 cm~1! (Fermi doublet).
e C=N/C=C (Pyridine/Aryl): 1580-1600 cm™1,
e C-O-C (Ether): ~1250 cm~1.

Chromatographic Purity (HPLC Method)

A robust Reverse Phase HPLC method is required to separate the target from the boronic acid
starting material and the oxidized carboxylic acid derivative.

Method Parameters

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic backbone) and 280 nm.
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¢ Flow Rate: 1.0 mL/min.

Analytical Workflow

The following diagram outlines the decision logic for lot release based on analytical data.
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Figure 2: Analytical decision tree for product release.

Experimental Protocols
Synthesis (Suzuki Coupling)

For reference in understanding the matrix.

o Charge: 6-Chloronicotinaldehyde (1.0 eq), (5-Chloro-2-methoxyphenyl)boronic acid (1.1 eq),
and Pd(dppf)CIz (0.05 eq) in a reaction vessel.
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Solvent: Add 1,4-Dioxane/Water (4:1).

Base: Add K2COs (2.0 eq).

Reaction: Heat to 90°C under Nz for 4—6 hours. Monitor by TLC/LC-MS.

Workup: Dilute with EtOAc, wash with brine. Dry over Na2SOa.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Stability & Storage

Aldehydes are susceptible to autoxidation.
o Storage: -20°C under inert atmosphere (Argon/Nitrogen).

o Retest: Check 1H NMR for carboxylic acid signal (~12-13 ppm broad singlet) every 6
months.

References

e Suzuki-Miyaura Coupling Review: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed
Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457—
2483. Link

o Pyridine Aldehyde Synthesis: Li, J. J. (2014). Name Reactions: A Collection of Detailed
Mechanisms and Synthetic Applications. Springer. Link

o General Characterization of Biaryls: Clayden, J., Greeves, N., & Warren, S. (2012). Organic
Chemistry. Oxford University Press. (Standard text for NMR shift prediction principles).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Characterization of 6-(5-Chloro-
2-methoxyphenyl)nicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12051934/docs#technical-monograph-
characterization-of-6-5-chloro-2-methoxyphenyl-nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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